Cas no 298207-18-8 (1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)-)

• Product Name: 1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)-
• CAS No: 298207-18-8
• Molecular Formula: C₉H₅N₂OF₃
• Molecular Weight: 214.144
• MDL: MFCD00488311
• CID: 1443426
• PubChem ID: 768373

1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)- Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)-
• Z56758160
• MFCD00488311
• SR-01000199357
• CS-0323751
• 5-trifluoromethyl-2-phenyl-1,3,4-oxadiazole
• SR-01000199357-1
• AKOS002529511
• 2-phenyl-5-(trifluoromethyl)-1,3,4-oxadiazole
• HMS1579K13
• 298207-18-8
• AS-5918
• 2-Phenyl-5-trifluoromethyl-[1,3,4]oxadiazole
• GDIDXWYDIVXVOA-UHFFFAOYSA-N

• MDL： MFCD00488311
• InChIKey： GDIDXWYDIVXVOA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5F3N2O/c10-9(11,12)8-14-13-7(15-8)6-4-2-1-3-5-6/h1-5H
• SMILES： C1=CC=C(C=C1)C2=NN=C(O2)C(F)(F)F

Computed Properties

• Exact Mass: 214.03545
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 214.03539727g/mol
• Heavy Atom Count: 15
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives